Cas no 106004-11-9 (Dimethyl bicyclo[3.2.1]octane-1,5-dicarboxylate)

• Product Name: Dimethyl bicyclo[3.2.1]octane-1,5-dicarboxylate
• CAS No: 106004-11-9
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 1030176
• PubChem ID: 13633976
• Update Time: 2025-06-13

Dimethyl bicyclo[3.2.1]octane-1,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl bicyclo[3.2.1]octane-1,5-dicarboxylate
• Bicyclo[3.2.1]octane-1,5-dicarboxylic acid,dimethyl ester
• diMethyl bicyclo<3.2.1>octane-1,5-dicarboxylate
• diMethyl bicyclo<3.2.1>octane-1,5-dicarboxylate, diMethyl bicyclo[3.2.1]octane-1,5-dicarboxylate
• DTXSID40545506
• KVNMVWDAQWIXDK-UHFFFAOYSA-N
• Bicyclo[3.2.1]octane-1,5-dicarboxylic acid dimethyl ester
• 1,5-DIMETHYL BICYCLO[3.2.1]OCTANE-1,5-DICARBOXYLATE
• SCHEMBL9959207
• 106004-11-9
• Bicyclo[3.2.1]octane-1,5-dicarboxylic acid, dimethyl ester
• CS-0440335
• G18790
• Dimethylbicyclo[3.2.1]octane-1,5-dicarboxylate
• DS-017218
• diMethyl bicyclooctane-1,5-dicarboxylate, diMethyl bicyclo[3.2.1]octane-1,5-dicarboxylate

• Inchi： 1S/C12H18O4/c1-15-9(13)11-4-3-5-12(8-11,7-6-11)10(14)16-2/h3-8H2,1-2H3
• InChI Key： KVNMVWDAQWIXDK-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCCC(C(=O)OC)(CC1)C2)=O

Computed Properties

• Exact Mass: 226.12100
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 1.67300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Dimethyl bicyclo[3.2.1]octane-1,5-dicarboxylate

Comprehensive Overview of Dimethyl bicyclo[3.2.1]octane-1,5-dicarboxylate (CAS No. 106004-11-9)

Dimethyl bicyclo[3.2.1]octane-1,5-dicarboxylate (CAS No. 106004-11-9) is a specialized organic compound with a unique bicyclic structure, making it a subject of interest in synthetic chemistry and material science. This ester derivative of bicyclo[3.2.1]octane is widely utilized in the synthesis of fragrances, pharmaceuticals, and advanced polymers. Its molecular framework, featuring two ester groups at the 1 and 5 positions, offers exceptional versatility for chemical modifications, aligning with the growing demand for sustainable and high-performance materials.

In recent years, the compound has gained attention due to its potential applications in green chemistry and bio-based materials. Researchers are exploring its role as a precursor for biodegradable plastics, a topic highly relevant to today's eco-conscious consumers. The dimethyl ester functionality enhances its solubility in organic solvents, facilitating its use in industrial-scale reactions. Moreover, its bicyclo[3.2.1]octane core contributes to steric stability, a property valued in the design of thermally resistant coatings and adhesives.

The synthesis of Dimethyl bicyclo[3.2.1]octane-1,5-dicarboxylate often involves catalytic hydrogenation or esterification processes, which are frequently discussed in academic and industrial forums. Its CAS No. 106004-11-9 serves as a critical identifier for regulatory and safety documentation, ensuring compliance with global chemical standards. Notably, the compound's low toxicity profile makes it a safer alternative to traditional petrochemical-derived intermediates, addressing the rising demand for non-toxic chemical solutions in consumer products.

From a commercial perspective, Dimethyl bicyclo[3.2.1]octane-1,5-dicarboxylate is increasingly sourced for flavor and fragrance formulations. Its rigid structure imparts longevity to scents, a feature highly sought after in perfumery. Additionally, its compatibility with polyester resins has spurred innovations in textile and automotive industries, where durability and lightweight properties are paramount. These applications resonate with current trends in sustainable manufacturing and circular economy practices.

Analytical techniques such as GC-MS and NMR spectroscopy are routinely employed to characterize this compound, ensuring purity and performance consistency. As industries pivot toward bio-derived chemicals, Dimethyl bicyclo[3.2.1]octane-1,5-dicarboxylate stands out as a promising candidate for replacing fossil-based analogs. Its adaptability in cascade reactions and multicomponent syntheses further underscores its value in modern organic chemistry.

In conclusion, Dimethyl bicyclo[3.2.1]octane-1,5-dicarboxylate (CAS No. 106004-11-9) exemplifies the intersection of innovation and sustainability. Its multifaceted applications—from fragrances to advanced materials—highlight its relevance in addressing contemporary challenges in chemistry and industry. As research continues to uncover new uses, this compound is poised to play a pivotal role in the evolution of green chemical technologies.